1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C26H33NO6S
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxycarbonyl]-5-(2-methylpropyl)-1-phenylmethoxycarbonyl-2-thiophen-2-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C26H33NO6S/c1-17(2)14-26(23(30)33-25(3,4)5)15-19(22(28)29)21(20-12-9-13-34-20)27(26)24(31)32-16-18-10-7-6-8-11-18/h6-13,17,19,21H,14-16H2,1-5H3,(H,28,29)
• InChI Key: QRIIXUGYDMKDTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CC(C(N1C(=O)OCC2=CC=CC=C2)C3=CC=CS3)C(=O)O)C(=O)OC(C)(C)C

Description

The compound 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1486465-71-7) is a pyrrolidine derivative with a stereochemically defined (2R,3S,5S) configuration. Key structural features include:

• Dual protecting groups: A benzyloxycarbonyl (Cbz) group at position 1 and a tert-butoxycarbonyl (Boc) group at position 5, both commonly used in peptide synthesis for amine protection .
• Substituents: A 2-methylpropyl (isobutyl) chain at position 5 and a thiophen-2-yl ring at position 2. The thiophene moiety contributes electron-rich aromaticity, while the isobutyl group enhances lipophilicity .

This compound is likely utilized in medicinal chemistry or as an intermediate in organic synthesis, leveraging its stereochemistry and functional groups for targeted applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid typically involves multiple steps, each requiring specific reagents and conditions. The process often begins with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. Common steps include:

Formation of the Pyrrolidine Ring: This can be achieved through cyclization reactions involving appropriate starting materials.

Introduction of Functional Groups: Functional groups such as benzyloxy and tert-butoxy are introduced through substitution reactions using corresponding reagents.

Thiophenyl Group Addition: The thiophenyl group is typically added via a coupling reaction, often using palladium-catalyzed cross-coupling methods.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be used in studies involving enzyme interactions or as a probe for biological pathways.

Industry: It may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action for 1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing various biochemical pathways. The molecular targets and pathways involved would vary based on the specific context of its use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations

The target compound is compared to structurally related pyrrolidine derivatives (Table 1). Differences in substituents, heterocyclic rings, and molecular properties are highlighted.

Table 1: Structural and Molecular Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Heterocyclic Ring	Key Features	Reference
Target Compound	5-isobutyl, 2-thiophen-2-yl	C25H31NO6S	~493.59	Thiophene	Dual Cbz/Boc protection; isobutyl chain
(2r,3s,5s)-1-((Benzyloxy)carbonyl)-5-(tert-butoxycarbonyl)-5-isobutyl-2-(oxazol-5-yl)pyrrolidine-3-carboxylic acid	5-isobutyl, 2-oxazol-5-yl	C25H32N2O7	472.53	Oxazole	Oxazole ring introduces polarity and H-bonding capability
1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-[(1H-imidazol-1-yl)methyl]-2-(1,3-thiazol-5-yl)pyrrolidine-3-carboxylic acid	5-(imidazol-1-yl)methyl, 2-thiazol-5-yl	C25H28N4O6S	512.58	Thiazole, Imidazole	Multiple nitrogen atoms enhance solubility and metal coordination
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}thiophene-2-carboxylic acid	None (simpler pyrrolidine-thiophene hybrid)	C15H21NO4S	319.40	Thiophene	Minimal substitution; lower molecular weight

Heterocyclic Rings :

• Thiophene vs. Oxazole/Thiazole :
  • Thiophene (target compound) is electron-rich, favoring electrophilic substitution reactions. Oxazole () and thiazole () contain nitrogen, increasing polarity and enabling hydrogen bonding, which may improve aqueous solubility .

Protecting Groups :

• The dual Cbz/Boc protection in the target compound allows orthogonal deprotection strategies. Boc is acid-labile (removed with TFA), while Cbz requires hydrogenolysis (H2/Pd) .

Steric and Lipophilic Effects :

• Simpler analogs (e.g., derivatives with methyl groups) exhibit lower molecular weights and reduced steric hindrance, favoring synthetic accessibility .

Biological Activity

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{25}H_{30}N_{4}O_{6}S$, with a molecular weight of approximately 514.59 g/mol. Its structure features a pyrrolidine ring substituted with various functional groups, which are crucial for its biological activity.

Antimicrobial Properties

Recent studies have indicated that derivatives of pyrrolidine compounds exhibit notable antimicrobial properties. For instance, related compounds have shown effectiveness against both Gram-positive and Gram-negative bacteria, including strains such as Pseudomonas aeruginosa and Staphylococcus aureus . The mechanism often involves the inhibition of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Activity

The compound has been investigated for its anticancer properties. Research suggests that similar pyrrolidine derivatives can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators . In vitro studies have demonstrated significant cytotoxic effects against several cancer cell lines, indicating its potential as a therapeutic agent in oncology.

Enzyme Inhibition

1-[(Benzyloxy)carbonyl]-5-[(tert-butoxy)carbonyl]-5-(2-methylpropyl)-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid has been explored for its ability to inhibit specific enzymes involved in metabolic processes. For example, it has shown promise in inhibiting notum pectinacetylesterase, which could have implications for drug development targeting metabolic disorders .

The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets. The structural features allow it to bind effectively to active sites on enzymes or receptors, leading to modulation of their activity. This interaction can result in downstream effects on cellular signaling pathways, influencing various biological processes.

Case Studies and Research Findings

Study	Findings
Antimicrobial Study	Demonstrated effectiveness against E. coli, Bacillus subtilis, and Candida albicans with minimum inhibitory concentrations (MICs) comparable to conventional antibiotics .
Anticancer Research	Showed significant cytotoxicity in A549 lung cancer cells, with mechanisms involving apoptosis induction .
Enzyme Inhibition Analysis	Identified as a potent inhibitor of notum pectinacetylesterase, suggesting potential applications in metabolic disease therapies .